molecular formula C₁₁H₁₀D₅NO B1154467 N,N-Diethylbenzamide-d5

N,N-Diethylbenzamide-d5

Cat. No.: B1154467
M. Wt: 182.27
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-Diethylbenzamide-d5 is a deuterated analog of N,N-diethylbenzamide, where five hydrogen atoms in the ethyl groups are replaced with deuterium. This modification enhances its utility in analytical applications, particularly as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) studies due to its isotopic stability and minimal metabolic interference . Structurally, it retains the benzamide backbone (C₆H₅CON) with two ethyl groups substituted on the nitrogen. The deuterium substitution increases its molecular mass slightly compared to the non-deuterated form, improving resolution in spectroscopic techniques.

Key applications include:

  • Metabolic Studies: Used to trace metabolic pathways without isotopic interference .
  • Pharmaceutical Research: Stabilizes pharmacokinetic analyses by reducing background noise in detection methods.

Properties

Molecular Formula

C₁₁H₁₀D₅NO

Molecular Weight

182.27

Synonyms

NSC 16060-d5;  R 2-d5;  R 2 (insect repellent)-d5;  Rebemid-d5;  Rebemide-d5;  Benzoic Acid N,N-Diethylamide-d5;  Benzoic Acid Diethylamide-d5;  Benzoyldiethylamine-d5;  _x000B_

Origin of Product

United States

Comparison with Similar Compounds

N,N-Diethylbenzamide (Non-Deuterated)

  • Molecular Formula: C₁₁H₁₅NO vs. C₁₁H₁₀D₅NO for the deuterated form.
  • Metabolism: Undergoes oxidative mono-N-deethylation followed by hydrolysis to ethylamine and benzoic acid, which conjugates with glycine to form hippuric acid. Deuterated analogs exhibit slower metabolic rates due to the kinetic isotope effect, reducing enzymatic cleavage .
  • Analytical Utility: Non-deuterated forms lack isotopic distinction, making them less reliable as internal standards in quantitative MS.

N,N-Dimethylbenzamide (CAS: 6341-56-0)

  • Molecular Formula: C₉H₁₁NO.
  • Physical Properties : Smaller alkyl groups reduce lipophilicity (logP ~1.2) compared to N,N-diethylbenzamide (logP ~2.5), affecting membrane permeability and metabolic stability.
  • Metabolism : Faster hydrolysis due to lower steric hindrance, yielding methylamine and benzoic acid. Unlike diethyl derivatives, dimethyl analogs are less persistent in biological systems .

N,N-Dibenzylbenzamide (CAS: 23825-35-6)

  • Molecular Formula: C₂₁H₁₉NO.
  • Structural Impact : Benzyl groups increase molecular weight (301.39 g/mol) and steric bulk, enhancing resistance to enzymatic degradation. This makes it suitable for prolonged pharmacological activity studies .
  • Applications : Used in synthesizing opioid analogs (e.g., benzylfentanyl derivatives), where bulky substituents modulate receptor binding affinity .

5-Amino-2-methoxy-N,N-dimethylbenzamide (CAS: 22802-73-9)

  • Molecular Formula : C₁₀H₁₄N₂O₂.
  • Functional Groups: Methoxy and amino groups introduce hydrogen-bonding capacity, improving aqueous solubility (logP ~0.8) compared to diethyl derivatives.
  • Synthetic Utility : Serves as a precursor in benzimidazole derivatives, highlighting the role of substituents in directing heterocyclic synthesis .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Molecular Formula Molar Mass (g/mol) logP Key Metabolic Pathway
N,N-Diethylbenzamide-d5 C₁₁H₁₀D₅NO ~198.3* ~2.5 Mono-deethylation → hydrolysis
N,N-Diethylbenzamide C₁₁H₁₅NO 177.24 2.5 Mono-deethylation → hydrolysis
N,N-Dimethylbenzamide C₉H₁₁NO 149.19 1.2 Direct hydrolysis
N,N-Dibenzylbenzamide C₂₁H₁₉NO 301.39 4.1 Slow enzymatic cleavage
5-Amino-2-methoxy-N,N-dimethylbenzamide C₁₀H₁₄N₂O₂ 194.23 0.8 Demethylation → conjugation

*Estimated based on deuterium substitution.

Research Findings and Implications

  • Metabolic Stability : Deuterated compounds like N,N-Diethylbenzamide-d5 show prolonged half-lives in vivo, making them ideal for tracer studies .
  • Structural Flexibility : Bulkier substituents (e.g., dibenzyl groups) reduce metabolic rates but may compromise solubility, necessitating formulation adjustments .
  • Synthetic Versatility: Functional group variations (e.g., methoxy, amino) expand utility in drug design, as seen in benzimidazole derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.